Cas no 1823406-99-0 (2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 1823406-99-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5304437
• Update Time: 2026-03-10

2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid
• starbld0048226

• Inchi： 1S/C10H13NO3/c1-3-6-11-7(2)8(10(13)14)4-5-9(11)12/h4-5H,3,6H2,1-2H3,(H,13,14)
• InChI Key： IOFATDNOTLQZKG-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=C(C)N1CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 328
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid

Introduction to 2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid (CAS No. 1823406-99-0)

2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1823406-99-0, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic organic molecule belongs to the pyridine family, characterized by a six-membered ring containing one nitrogen atom. The presence of multiple functional groups, including a methyl group at position 2, an oxo group at position 6, and a propyl group at position 1, contributes to its unique chemical properties and potential biological activities.

The compound’s structure imparts a high degree of versatility, making it a valuable intermediate in the synthesis of various pharmacologically active agents. Pyridine derivatives have long been recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. Specifically, 2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid exhibits structural features that are reminiscent of several known therapeutic agents, suggesting potential applications in drug development.

In recent years, there has been growing interest in the exploration of novel heterocyclic compounds for their therapeutic potential. The pyridine scaffold is particularly noteworthy, as it serves as a foundation for numerous drugs used in treating conditions ranging from cardiovascular diseases to infectious disorders. The CAS No. 1823406-99-0 compound is no exception and has been the subject of several studies aimed at elucidating its pharmacological profile.

One of the most compelling aspects of this compound is its structural similarity to 1,6-dihydropyridines, a class of molecules known for their vasodilatory effects. Compounds within this class have been widely used in the treatment of hypertension and angina pectoris due to their ability to selectively inhibit calcium channels in vascular smooth muscle cells. While 2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid may not yet have been fully characterized as a vasodilator itself, its structural analogies suggest that it could possess similar or related biological activities.

Furthermore, the presence of an oxo group at position 6 and a propyl substituent at position 1 introduces additional layers of complexity that could influence its interaction with biological targets. These functional groups may modulate the compound’s solubility, bioavailability, and binding affinity, making it a promising candidate for further investigation. Researchers have begun exploring synthetic pathways to modify this core structure, aiming to optimize its pharmacokinetic and pharmacodynamic properties.

The synthesis of 2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic strategies include condensation reactions between appropriate precursors followed by cyclization and functionalization steps. Advances in catalytic methods have enabled more efficient and sustainable routes to producing this compound, reducing the environmental impact associated with traditional synthetic approaches.

Recent studies have highlighted the importance of computational modeling in predicting the biological activity of heterocyclic compounds like 2-Methyl-6-oxo-1-propyl-1,6-dihydropyridine-3-carboxylic acid. Molecular docking simulations have been employed to assess how this molecule might interact with specific proteins or enzymes involved in disease pathways. These computational approaches complement experimental work by providing rapid screening tools for identifying potential leads with high affinity for target receptors.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The rigid pyridine ring system can serve as a building block for designing polymers with unique electronic properties. Such materials are increasingly relevant in the development of organic semiconductors and optoelectronic devices, where precise molecular architecture is critical for functionality.

The future direction of research on CAS No. 1823406-99-0 is likely to focus on expanding its chemical library through structural modifications and exploring new synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into viable therapeutic candidates. As our understanding of molecular interactions continues to evolve, compounds like 2-Methyl-6-oxyo-p ropyl-p ropyl -d ihydro-p yrid ine -3 -carb ox ylic ac id are poised to play a significant role in addressing unmet medical needs.

Overall,2-Methyl - 6 - ox o - 1 - prop y l - 1 , 6 - dihy dro-p y rid ine -3 - carbox ylic ac id represents an intriguing molecule with diverse potential applications across multiple scientific disciplines. Its unique structural features make it a compelling subject for further study aimed at unlocking new therapeutic possibilities while advancing our fundamental understanding of heterocyclic chemistry.